Cas no 1805936-02-0 (4-Bromo-5-fluoro-2-hydroxybenzonitrile)

• Product Name: 4-Bromo-5-fluoro-2-hydroxybenzonitrile
• CAS No: 1805936-02-0
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• CID: 4617958
• Update Time: 2025-11-01

4-Bromo-5-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-hydroxybenzonitrile
• CL9666

• Inchi： 1S/C7H3BrFNO/c8-5-2-7(11)4(3-10)1-6(5)9/h1-2,11H
• InChI Key： XBBNMZLXTQRDQA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• XLogP3: 2.6
• Topological Polar Surface Area: 44

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Bromo-5-fluoro-2-hydroxybenzonitrile

Comprehensive Overview of 4-Bromo-5-fluoro-2-hydroxybenzonitrile (CAS No. 1805936-02-0)

4-Bromo-5-fluoro-2-hydroxybenzonitrile (CAS No. 1805936-02-0) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and fluorine substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's hydroxybenzonitrile core also lends itself to applications in material science, where its electronic properties are being studied for organic semiconductors.

In recent years, the demand for halogenated benzonitriles has surged due to their role in green chemistry and sustainable synthesis. 4-Bromo-5-fluoro-2-hydroxybenzonitrile is no exception, as it aligns with the industry's shift toward eco-friendly processes. Its fluorine moiety, in particular, enhances metabolic stability in bioactive molecules—a hot topic in medicinal chemistry. This property addresses a common search query: "How does fluorine improve drug bioavailability?" The answer lies in its ability to modulate lipophilicity and hydrogen bonding, critical factors in drug design.

The compound's CAS No. 1805936-02-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS). Its bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings—methods widely discussed in AI-driven retrosynthesis tools. This connectivity to machine learning in chemistry underscores its interdisciplinary appeal, bridging traditional organic synthesis with cutting-edge computational approaches.

Another trending application of 4-Bromo-5-fluoro-2-hydroxybenzonitrile lies in crop protection research. Agrochemical companies are investigating its derivatives as potential herbicides with improved selectivity. Searches like "fluoro-substituted herbicides mode of action" often lead to discussions about this compound's analogs. Its nitrile group contributes to binding affinity in enzyme inhibition, a mechanism leveraged in both pharmaceuticals and agrochemicals.

From a synthetic perspective, the preparation of CAS No. 1805936-02-0 involves regioselective halogenation and cyanation steps—topics frequently explored in organic chemistry forums. Optimizing these reactions to achieve higher yields and purity is a recurring theme in patent literature. The compound's X-ray crystallography data (often queried as "crystal structure of halogenated benzonitriles") reveals planar geometry, facilitating π-stacking interactions relevant to supramolecular chemistry applications.

Quality control of 4-Bromo-5-fluoro-2-hydroxybenzonitrile relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, which dominate search trends related to compound characterization. Purity thresholds (>98%) are critical for its use in preclinical studies, another high-traffic keyword cluster. Storage conditions (e.g., inert atmosphere, low temperature) are equally vital, as decomposition products could compromise research outcomes—a concern echoed in queries like "stability of hydroxybenzonitrile derivatives."

In material science, the electron-withdrawing nature of its substituents makes CAS No. 1805936-02-0 a candidate for designing non-linear optical (NLO) materials. Searches for "halogen effects on molecular polarizability" frequently cite similar compounds. Additionally, its potential in metal-organic frameworks (MOFs) synthesis is being explored, aligning with the booming interest in porous materials for gas storage.

Regulatory compliance for 4-Bromo-5-fluoro-2-hydroxybenzonitrile falls under general chemical safety guidelines, with no restrictive classifications. This distinguishes it from controlled substances, making it accessible for academic and industrial research. Common safety-related searches ("benzonitrile handling precautions") emphasize standard lab practices like glove use and fume hoods rather than specialized restrictions.

The future trajectory of CAS No. 1805936-02-0 research intersects with automated synthesis platforms and AI-assisted molecular design—topics dominating contemporary chemistry literature. Its structural features continue to inspire innovations in fragment-based drug discovery (FBDD), answering queries like "how to optimize fragment libraries for screening." As synthetic methodologies evolve, this compound will likely remain a staple in the toolkit of medicinal and materials chemists alike.